Cas no 112300-44-4 (1-(N-methylacetamido)cyclohexane-1-carboxylic acid)

• Product Name: 1-(N-methylacetamido)cyclohexane-1-carboxylic acid
• CAS No: 112300-44-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5791823
• PubChem ID: 63702437
• Update Time: 2025-06-08

1-(N-methylacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(N-methylacetamido)cyclohexane-1-carboxylic acid
• 112300-44-4
• AKOS013013440
• EN300-5246447

• Inchi： 1S/C10H17NO3/c1-8(12)11(2)10(9(13)14)6-4-3-5-7-10/h3-7H2,1-2H3,(H,13,14)
• InChI Key： DBKMKUYUVLZLKO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N(C(C)=O)C)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(N-methylacetamido)cyclohexane-1-carboxylic acid

Introduction to 1-(N-methylacetamido)cyclohexane-1-carboxylic acid (CAS No. 112300-44-4)

1-(N-methylacetamido)cyclohexane-1-carboxylic acid (CAS No. 112300-44-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an N-methylacetamido group and a carboxylic acid moiety. These structural features contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 1-(N-methylacetamido)cyclohexane-1-carboxylic acid is C₉H₁₅NO₃, and its molecular weight is approximately 185.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the context of pharmaceutical research, 1-(N-methylacetamido)cyclohexane-1-carboxylic acid has been investigated for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its pharmaceutical applications, 1-(N-methylacetamido)cyclohexane-1-carboxylic acid has also found use in chemical synthesis as a building block for more complex molecules. Its reactive functional groups, particularly the carboxylic acid and amide functionalities, make it an attractive starting material for various synthetic transformations. For example, it can be used in the synthesis of peptides, polymers, and other functional materials with tailored properties.

In materials science, the unique structure of 1-(N-methylacetamido)cyclohexane-1-carboxylic acid has been exploited to develop novel materials with enhanced mechanical and thermal properties. Research published in Advanced Materials in 2023 reported the synthesis of copolymers containing this compound as a monomer unit. The resulting polymers exhibited improved strength and flexibility, making them suitable for applications in coatings, adhesives, and composite materials.

The safety profile of 1-(N-methylacetamido)cyclohexane-1-carboxylic acid has also been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 1-(N-methylacetamido)cyclohexane-1-carboxylic acid (CAS No. 112300-44-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and favorable chemical properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in various scientific and industrial fields.